![molecular formula C12H10N2O3S B4791539 1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4791539.png)
1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Overview
Description
1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as Furosemide, is a potent diuretic drug that is widely used in the treatment of various medical conditions such as hypertension, heart failure, and edema. Furosemide is a sulfonamide derivative and belongs to the class of loop diuretics. It works by inhibiting the sodium-potassium-chloride co-transporter in the loop of Henle, thereby increasing the excretion of sodium, chloride, and water from the body.
Mechanism of Action
1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione works by inhibiting the sodium-potassium-chloride co-transporter in the loop of Henle, which leads to increased excretion of sodium, chloride, and water from the body. This results in a decrease in blood volume and blood pressure, as well as a decrease in fluid accumulation in the lungs and other tissues.
Biochemical and physiological effects:
This compound has several biochemical and physiological effects on the body. It increases the excretion of sodium, chloride, and water from the body, which leads to a decrease in blood volume and blood pressure. This compound also increases the excretion of potassium, calcium, and magnesium from the body, which can lead to electrolyte imbalances. In addition, this compound can cause an increase in blood glucose levels and can affect the metabolism of other drugs.
Advantages and Limitations for Lab Experiments
1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action and can be easily administered to animals or humans. This compound is also relatively inexpensive and widely available. However, there are some limitations to the use of this compound in lab experiments. It can cause electrolyte imbalances, which can affect the results of experiments. In addition, this compound can have variable effects on different animal species, which can make it difficult to compare results between experiments.
Future Directions
There are several future directions for research on 1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of research is the development of new formulations or delivery methods for this compound, which could improve its efficacy or reduce its side effects. Another area of research is the exploration of the effects of this compound on different organ systems, such as the cardiovascular or nervous system. Finally, there is a need for further research on the long-term effects of this compound use, particularly in patients with chronic kidney disease or heart failure.
Conclusion:
In conclusion, this compound is a well-established diuretic drug that is widely used in the treatment of various medical conditions. It works by inhibiting the sodium-potassium-chloride co-transporter in the loop of Henle, which leads to increased excretion of sodium, chloride, and water from the body. This compound has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on this compound, including the development of new formulations or delivery methods, exploration of its effects on different organ systems, and further research on its long-term effects.
Scientific Research Applications
1-allyl-5-(2-furylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been extensively studied in the field of pharmacology and has been found to be effective in the treatment of various medical conditions. It has been shown to reduce blood pressure, decrease fluid accumulation in the lungs, and improve renal function in patients with chronic kidney disease. This compound has also been used in the treatment of acute pulmonary edema, congestive heart failure, and hypertension.
Properties
IUPAC Name |
(5E)-5-(furan-2-ylmethylidene)-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O3S/c1-2-5-14-11(16)9(10(15)13-12(14)18)7-8-4-3-6-17-8/h2-4,6-7H,1,5H2,(H,13,15,18)/b9-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCFRTSHENGZCV-VQHVLOKHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C(=CC2=CC=CO2)C(=O)NC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C(=O)/C(=C/C2=CC=CO2)/C(=O)NC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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